Cas no 149838-19-7 (3-(heptafluoroisopropoxy)propyltriethoxysilane)

• Product Name: 3-(heptafluoroisopropoxy)propyltriethoxysilane
• CAS No: 149838-19-7
• MF: C₁₂H₂₁F₇O₄Si
• MW: 390.367069959641
• MDL: MFCD00054745
• CID: 91907
• PubChem ID: 2774922
• Update Time: 2025-06-09

3-(heptafluoroisopropoxy)propyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-(heptafluoroisopropoxy)propyltriethoxysilane
• 3-(Heptafluoroisopropoxy)-propyltriethoxysilane
• triethoxy-[3-(1,1,1,2,3,3,3-heptafluoropropan-2-yloxy)propyl]silane
• PC4498
• 3-(Heptafluoroisopropoxy)propyltriethoxysilane97%
• 3-(Heptafluoroisopropoxy)propyltriethoxysilane 97%
• 149838-19-7
• A808963
• triethoxy-[3-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethoxy]propyl]silane
• Triethoxy(3-(perfluoropropan-2-yloxy)propyl)silane
• SCHEMBL210249
• FT-0613777
• 4-(2,3-Dibromopropoxy)benzoic acid
• CUVIJHAPWYUQIV-UHFFFAOYSA-N
• NS00110533
• J-008632
• C12H21F7O4Si
• MFCD00054745
• DTXSID50379273
• AKOS015852914
• TRIETHOXY({3-[(1,1,1,2,3,3,3-HEPTAFLUOROPROPAN-2-YL)OXY]PROPYL})SILANE

• MDL： MFCD00054745
• Inchi： 1S/C12H21F7O4Si/c1-4-21-24(22-5-2,23-6-3)9-7-8-20-10(13,11(14,15)16)12(17,18)19/h4-9H2,1-3H3
• InChI Key： CUVIJHAPWYUQIV-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(C(F)(F)F)(C(F)(F)F)F)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 390.11000
• Monoisotopic Mass: 390.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1,42 g/cm3
• Melting Point: -122°C
• Boiling Point: 34°C
• Flash Point: 113.9±27.3 °C
• Refractive Index: 1.358
• PSA: 36.92000
• LogP: 4.23190
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(heptafluoroisopropoxy)propyltriethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• HazardClass：...
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-(heptafluoroisopropoxy)propyltriethoxysilane

Comprehensive Overview of 3-(Heptafluoroisopropoxy)propyltriethoxysilane (CAS No. 149838-19-7): Properties, Applications, and Industry Trends

3-(Heptafluoroisopropoxy)propyltriethoxysilane (CAS No. 149838-19-7) is a highly specialized organofluorine silane compound renowned for its unique molecular structure and versatile applications in advanced material science. This fluorinated silane coupling agent combines the hydrophobic and oleophobic properties of perfluorinated groups with the reactive triethoxysilane functionality, making it an indispensable material in industries ranging from coatings to electronics. With the growing demand for high-performance surface modifiers, this compound has garnered significant attention in research and industrial applications.

The molecular structure of 3-(heptafluoroisopropoxy)propyltriethoxysilane features a heptafluoroisopropoxy group linked to a propyl chain terminated by a triethoxysilane moiety. This architecture enables dual functionality: the fluorinated segment imparts exceptional chemical resistance and low surface energy, while the silane group facilitates covalent bonding with inorganic substrates like glass, metals, and ceramics. Such characteristics align with the increasing focus on water-repellent coatings, anti-fouling surfaces, and nanomaterial functionalization—topics frequently searched in material science forums and academic databases.

In the coatings industry, CAS 149838-19-7 is widely employed to enhance the durability and performance of protective layers. Its ability to form stable bonds with substrates while reducing surface energy makes it ideal for self-cleaning coatings and anti-icing applications. Recent studies highlight its role in improving the longevity of solar panels by minimizing dust accumulation and moisture absorption—a critical consideration as renewable energy solutions gain traction globally. Searches for "fluorinated silanes in solar energy" or "long-lasting protective coatings" often lead to discussions involving this compound.

The electronics sector also benefits from 3-(heptafluoroisopropoxy)propyltriethoxysilane, particularly in the fabrication of microelectromechanical systems (MEMS) and semiconductor devices. Its compatibility with thin-film deposition processes and ability to modify dielectric surfaces have made it a candidate for next-generation electronic encapsulation. With the rise of flexible electronics and wearable technology, researchers are exploring its potential in moisture-resistant barriers for organic light-emitting diodes (OLEDs) and printed circuits—addressing common user queries like "moisture protection in flexible electronics."

Environmental considerations and regulatory trends have further propelled interest in fluorinated silanes. While traditional perfluorinated compounds face scrutiny due to persistence concerns, derivatives like CAS 149838-19-7 are being evaluated for their balanced performance and environmental profile. This aligns with search trends around "sustainable fluorochemicals" and "green surface modification technologies." Manufacturers are increasingly adopting life-cycle assessment approaches to demonstrate the compound's advantages in reducing maintenance frequency and material waste.

From a synthesis perspective, 3-(heptafluoroisopropoxy)propyltriethoxysilane is typically produced through nucleophilic substitution reactions between fluorinated alcohols and chloropropyltriethoxysilane. Process optimization remains an active research area, with recent publications focusing on catalyst selection and reaction yield improvement—topics frequently appearing in patent literature and chemical engineering journals. The compound's commercial availability has expanded significantly, reflecting its growing adoption across Asia-Pacific and North American markets.

Looking ahead, the application spectrum of CAS 149838-19-7 continues to broaden. Emerging uses include biomedical device coatings (where its low protein adsorption properties are valuable) and advanced composite materials for aerospace applications. These developments respond to industry demands captured in search queries such as "biocompatible surface treatments" and "lightweight material technologies." As material requirements become more stringent across sectors, the unique attributes of this fluorinated silane position it as a critical enabler of innovation.

In conclusion, 3-(heptafluoroisopropoxy)propyltriethoxysilane represents a convergence of fluorochemistry and silane technology, addressing multiple contemporary material challenges. Its role in enabling high-performance surfaces, electronic miniaturization, and sustainable material design ensures continued relevance in scientific and industrial communities. For researchers and engineers exploring cutting-edge surface modification solutions, this compound offers a compelling combination of properties that align with both technical requirements and evolving market needs.